[4-[[5-(Carbamoylamino)-2-[[3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]pentanoyl]amino]phenyl]methyl (4-nitrophenyl) carbonate

• Molecular Formula: C30H40N6O10
• Molecular Weight: 644.7 g/mol
• IUPAC Name: [4-[[5-(carbamoylamino)-2-[[3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]pentanoyl]amino]phenyl]methyl (4-nitrophenyl) carbonate
• InChI: InChI=1S/C30H40N6O10/c1-18(2)24(35-28(40)46-30(3,4)5)26(38)34-23(7-6-16-32-27(31)39)25(37)33-20-10-8-19(9-11-20)17-44-29(41)45-22-14-12-21(13-15-22)36(42)43/h8-15,18,23-24H,6-7,16-17H2,1-5H3,(H,33,37)(H,34,38)(H,35,40)(H3,31,32,39)
• InChI Key: SKWLDDHVHXQPOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC(CCCNC(=O)N)C(=O)NC1=CC=C(C=C1)COC(=O)OC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)OC(C)(C)C

Description

The compound [4-[[5-(Carbamoylamino)-2-[[3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]pentanoyl]amino]phenyl]methyl (4-nitrophenyl) carbonate features a complex structure with multiple functional groups:

• Branched butanoyl chain: Contains a tert-butoxycarbonyl (Boc) protecting group, which is acid-labile and commonly used in peptide synthesis.
• 4-Nitrophenyl carbonate: Acts as a reactive leaving group, facilitating enzymatic or chemical cleavage.

Below, it is compared with structurally related carbamates and carbonates to highlight differences in stability, reactivity, and functional properties.

Biological Activity

The compound 4-[[5-(Carbamoylamino)-2-[[3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]pentanoyl]amino]phenyl]methyl (4-nitrophenyl) carbonate , with the molecular formula $C_{30}H_{40}N_{6}O_{10}$ and a molecular weight of 644.7 g/mol, is a complex organic molecule characterized by multiple functional groups, including carbamoyl, amino, and carbonate moieties. This intricate structure suggests potential applications in medicinal chemistry and materials science due to its diverse biological activity.

Structural Features

The compound features several notable structural elements:

• Carbamoyl Groups : These are known for their role in enhancing solubility and bioactivity.
• Amino Groups : Contribute to the compound's ability to interact with biological targets.
• 4-Nitrophenyl Group : This moiety may impart interesting electronic properties, potentially influencing the compound's reactivity and interaction with biomolecules.

Molecular Characteristics

Property	Value
Molecular Formula	$C_{30}H_{40}N_{6}O_{10}$
Molecular Weight	644.7 g/mol
IUPAC Name	4-[[5-(Carbamoylamino)...
Purity	Typically ≥ 95%

The biological activity of this compound can be attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of multiple functional groups suggests that it may act through several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Binding : It could bind to receptors, modulating their activity and influencing cellular responses.

Case Studies and Research Findings

• Anticancer Activity : Research indicates that compounds with similar structures exhibit significant anticancer properties. For instance, studies have shown that derivatives of carbamoyl-containing compounds can induce apoptosis in cancer cells through the activation of caspase pathways .
• Antimicrobial Properties : Compounds with nitrophenyl groups have been documented to possess antimicrobial activity. A study demonstrated that similar nitrophenyl derivatives effectively inhibited bacterial growth by disrupting cell wall synthesis .
• Neuroprotective Effects : Some studies suggest that compounds exhibiting structural similarities may provide neuroprotective effects by modulating oxidative stress and inflammation in neuronal cells .

Interaction Studies

Understanding the interactions of this compound with biological systems is crucial for elucidating its mechanism of action. Techniques such as:

• Molecular Docking Studies : These can predict how the compound binds to target proteins.
• In Vitro Assays : Evaluating the biological response in cell cultures helps determine efficacy and safety profiles.

Scientific Research Applications

The compound 4-[[5-(Carbamoylamino)-2-[[3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]pentanoyl]amino]phenyl]methyl (4-nitrophenyl) carbonate is a complex organic molecule featuring carbamoyl, amino, and carbonate functional groups. Its intricate arrangement of nitrogen and carbon functionalities suggests applications in medicinal chemistry and materials science. The presence of the 4-nitrophenyl group indicates that this compound may exhibit interesting electronic properties, potentially useful in various applications.

Potential Applications

Given its complex structure, this compound could have several applications:

• Medicinal Chemistry The compound's structure suggests potential therapeutic uses.
• Materials Science The arrangement of nitrogen and carbon functionalities indicates uses in materials science.

Chemical Reactivity

The chemical reactivity of 4-[[5-(Carbamoylamino)-2-[[3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]pentanoyl]amino]phenyl]methyl (4-nitrophenyl) carbonate can be attributed to its functional groups. Key reactions include:

Interaction Studies

Interaction studies are crucial for understanding how this compound behaves in biological systems. Techniques such as:

• Spectroscopy
• Chromatography

These studies would provide insights into its mechanism of action and potential therapeutic uses.

Similar Compounds

Several compounds share structural similarities with 4-[[5-(Carbamoylamino)-2-[[3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]pentanoyl]amino]phenyl]methyl (4-nitrophenyl) carbonate .

Related Compounds

• Boc-L-valyl-L-citrulline
  • Molecular formula: C16H30N4O6
  • Molecular weight: 374.43 g/mol
• tert-butyl N-[(2S)-1-[[(2S)-5-(carbamoylamino)-1-[4-(hydroxymethyl)-3-[[2-(prop-2-ynoxycarbonylamino)acetyl]amino]anilino]-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• The dolastatin 10 derivative of Chemical Formula III-1, III-2, III-3, or III-4 is a cytotoxic drug, and can be synthesized using the method described in co-

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name / Identifier	Key Functional Groups	Molecular Formula	Notable Features	Reference
Target Compound	Carbamoylamino, Boc-protected butanoyl, 4-nitrophenyl carbonate	Not explicitly provided	Acid-labile Boc group; nitro group enhances leaving ability	N/A
2-(Methyldiphenylsilyl)ethyl (4-nitrophenyl) carbonate (1c)	Silyl ether, 4-nitrophenyl carbonate	Not provided	Slower disassembly rate (kinetics influenced by silyl group)
((5-Thiazolyl)methyl)-(4-nitrophenyl)carbonate (CAS 144163-97-3)	Thiazole ring, 4-nitrophenyl carbonate	Not provided	Thiazole may improve solubility or target specificity
Ethyl (4-((4-fluorobenzyl)amino)-2-nitrophenyl)carbamate (150812-23-0)	Fluorobenzylamino, ethyl carbamate, nitro	C₁₆H₁₅FN₂O₅	Fluorine introduces electron-withdrawing effects; ethyl carbamate less reactive than carbonate
2-([(4-METHOXYANILINO)CARBONYL]AMINO)-2-PHENYLETHYL N-(4-METHOXYPHENYL)CARBAMATE (338963-00-1)	Methoxyphenyl, carbamate	C₂₄H₂₅N₃O₅	Methoxy groups enhance solubility; carbamate linkage

Stability and Reactivity

• Target Compound : The Boc group confers acid sensitivity, enabling selective deprotection under mild acidic conditions. The 4-nitrophenyl carbonate group is highly reactive, making it suitable for enzymatic cleavage (e.g., esterase-mediated activation).
• Compound 1c (): The methyldiphenylsilyl group slows disassembly kinetics (rate constant: 38.5 ± 0.3 M⁻¹ min⁻¹) compared to phenol-based analogs, likely due to steric hindrance .
• Ethyl Carbamate () : The ethyl carbamate linkage is less reactive than the carbonate in the target compound, reducing susceptibility to hydrolysis .

Key Research Findings

Kinetics of Disassembly: Silyl-protected carbonates (e.g., 1c) exhibit slower cleavage rates than phenol-based systems, highlighting the role of substituents in modulating reactivity .

Electronic Effects : Fluorine () and nitro groups (target compound) enhance leaving group ability, but fluorine’s smaller size may reduce steric hindrance .